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Compound of Interest

Compound Name: Isobutyl angelate

Cat. No.: B145879

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of isobutyl angelate, a flammable liquid commonly used in
fragrance and flavor industries. Adherence to these guidelines is critical for maintaining
laboratory safety and environmental compliance.

Immediate Safety and Handling Precautions

Before handling isobutyl angelate, it is crucial to be aware of its properties and the necessary
safety measures. Isobutyl angelate is a flammable liquid and vapor.[1] Therefore, it must be
kept away from heat, sparks, open flames, and hot surfaces.[1] Smoking is strictly prohibited in
areas where this chemical is handled or stored.[1]

Personal Protective Equipment (PPE): When handling isobutyl angelate, always wear
appropriate personal protective equipment:

e Gloves: Chemical-resistant gloves.
o Eye/Face Protection: Safety goggles or a face shield.[2]
» Clothing: A lab coat or other protective clothing to prevent skin contact.[2]

Ensure adequate ventilation, such as working in a chemical fume hood, to avoid inhalation of
vapors.[2] All equipment used for handling, including containers and receiving equipment,
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should be grounded and bonded to prevent static discharge.[1] Use only non-sparking tools
when opening or handling containers.[1]

Quantitative Safety Data

The following table summarizes key quantitative data for isobutyl angelate, providing a quick
reference for safety and handling.

Property Value

Flash Point 60.00 °C (140.00 °F) TCC

Specific Gravity 0.87400 to 0.88000 @ 25.00 °C
Boiling Point 176-177 °C

GHS Hazard Classification Flammable liquid and vapor (H226)[1]

Step-by-Step Disposal Procedure

The disposal of isobutyl angelate must comply with federal, state, and local regulations. In the
United States, the Environmental Protection Agency (EPA) governs hazardous waste
management under the Resource Conservation and Recovery Act (RCRA).[3][4]

Step 1: Waste Identification and Segregation

o Hazardous Waste Determination: Isobutyl angelate is classified as a flammable liquid and,
therefore, must be treated as hazardous waste.

e Segregation: Do not mix isobutyl angelate waste with other chemical waste streams unless
explicitly permitted by your institution's hazardous waste management plan. Incompatible
wastes must be kept separate.

Step 2: Waste Collection and Containerization

o Container: Use a designated, properly labeled, and chemically compatible waste container.
The container must be in good condition and have a secure, tight-fitting lid.[1]
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e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Isobutyl Angelate,” and a description of the associated hazards
(e.g., "Flammable Liquid").[5]

o Accumulation: Store the waste container in a designated satellite accumulation area within
the laboratory. This area should be under the control of the laboratory personnel.

Step 3: Storage and Removal

o Storage: Keep the waste container tightly closed and store it in a cool, well-ventilated place
away from sources of ignition.[1][2]

e Removal: Contact your institution's Environmental Health and Safety (EHS) department to
schedule a pickup for the hazardous waste. Do not dispose of isobutyl angelate down the
drain or in the regular trash.[6]

Spill and Emergency Procedures
In the event of a spill or accidental release, follow these procedures:
o Small Spills:

o Alert personnel in the immediate area.

o Ifitis safe to do so, contain the spill using an absorbent, inert material such as sand or a
universal binder.[7]

o Collect the absorbed material using non-sparking tools and place it in a designated
hazardous waste container.

o Clean the spill area thoroughly.
e Large Spills:
o Evacuate the area immediately.

o Contact your institution's emergency response team or EHS department.
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o Prevent the spill from entering drains or waterways.[7]

In Case of Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire
involving isobutyl angelate.[1] Do not use a solid water stream, as it may scatter and spread

the fire.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of isobutyl

angelate.
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Preparation & Handling
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Caption: Logical workflow for the safe disposal of isobutyl angelate.
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Environmental Considerations

While isobutyl angelate has been found not to be Persistent, Bioaccumulative, and Toxic
(PBT) according to the International Fragrance Association (IFRA) Environmental Standards,
proper disposal is still necessary to prevent environmental contamination.[8] Avoid release to
the environment.[7] Adherence to the described disposal procedures ensures that the chemical
is managed in an environmentally responsible manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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